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Compound of Interest

Compound Name: Chromium arsenide

Cat. No.: B1143705

An in-depth exploration of the intricate interplay between magnetism, structure, and
superconductivity in Chromium Arsenide (CrAs), providing researchers, scientists, and drug
development professionals with a comprehensive understanding of its phase transitions.

Chromium arsenide (CrAs) has emerged as a significant material in condensed matter
physics, primarily due to the discovery of pressure-induced superconductivity in close proximity
to a helimagnetic order.[1][2] This unique characteristic places CrAs in the family of
unconventional superconductors, where the pairing mechanism for superconductivity is not yet
fully understood and is thought to be intricately linked to magnetic fluctuations.[1][3] This
technical guide delves into the core of CrAs's phase transitions, presenting key quantitative
data, detailed experimental methodologies, and visual representations of the underlying
physical phenomena.

The Pressure-Temperature Phase Diagram: A
Landscape of Competing Orders

The application of external pressure dramatically alters the ground state of CrAs, suppressing
the native helimagnetic order and giving rise to a superconducting dome.[4] At ambient
pressure, CrAs undergoes a first-order magnetic phase transition from a paramagnetic to a
helimagnetically ordered state at a Néel temperature (T_N) of approximately 270 K.[5][6] This
transition is accompanied by a significant magnetostriction.[7][8]
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As pressure is applied, T_N is progressively suppressed.[4][8] Superconductivity emerges at a
critical pressure of about 0.3 GPa, coexisting with the magnetic order in a phase-separated
manner up to approximately 0.7 kbar.[9][10] The magnetic volume fraction gradually decreases
with increasing pressure, vanishing completely around 7 kbar.[9] The superconducting
transition temperature (T_c) reaches a maximum of about 2.2 K at an optimal pressure of
roughly 1.0 GPa before the superconducting phase is fully suppressed at around 4.4 GPa.[5]
[10] This dome-like shape of the superconducting phase in the pressure-temperature diagram
is a hallmark of unconventional superconductors.[4]

Key Phase Transition Parameters

The following table summarizes the critical temperatures and pressures that define the major
phase transitions in chromium arsenide.

Parameter Value Reference

Néel Temperature (T_N) at

, ~270 K [5]
ambient pressure
Onset of Superconductivity
~0.3 GPa [10]
(Pressure)
Coexistence of Magnetism and
o 3.5 kbar - 7 kbar [9]
Superconductivity
Optimal Superconducting
~1.0 GPa [5]
Pressure
Maximum Superconducting
N ~2.2K [5]
Transition Temperature (T_c)
Suppression of
o ~4.4 GPa [10]
Superconductivity (Pressure)
Suppression of Magnetic Order
~0.94 GPa [7]

(Pressure)

Below is a graphical representation of the pressure-temperature phase diagram of CrAs,
illustrating the interplay between the helimagnetic and superconducting phases.
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Pressure-Temperature Phase Diagram of CrAs
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Caption: Pressure-Temperature phase diagram of CrAs.

Structural and Magnetic Transitions: A Deeper Look

The phase transitions in CrAs are not purely magnetic but are strongly coupled to the crystal
structure. At ambient conditions, CrAs crystallizes in the orthorhombic Pnma space group.[5]
The transition at T_N is an isosymmetrical magnetostructural phase transition, meaning the
crystal symmetry remains the same above and below the transition, but the lattice parameters
exhibit abrupt changes.[5][6]

Neutron and X-ray diffraction studies have been instrumental in elucidating these coupled
transitions.[7][10] At ambient pressure, the magnetic structure below T_N is a double-helical
spin structure.[6][11] Under pressure, a significant spin reorientation occurs at a critical
pressure (Pc) of approximately 0.6 GPa, where the magnetic moments shift from the ab-plane
to the ac-plane.[7][12] This spin reorientation is accompanied by an abrupt change in the
magnetic propagation vector and coincides with the emergence of bulk superconductivity.[7]
[13]

Lattice and Magnetic Parameters Under Pressure

The following table presents key structural and magnetic parameters of CrAs at different
pressures, highlighting the changes that occur across the phase transitions.
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Magnetic Magnetic Lattice
Pressure Temperatur .
Moment Propagatio Parameters  Reference
(GPa) e (K) .
Plane nVector (k) (a,b,c)in A
0 4 b-pl (0, 0, 0.356) 2649, 3.463, [7][14]
ab-plane , 0, 0.
P 6.208
Anomalous
0.6 (Pc) 50 ac-plane (0, 0, ~0.144)  contraction of  [7][15]
'b' parameter
- (Magnetic
>0.94 Low T order - - [7]
suppressed)

The logical flow from ambient conditions to the emergence of superconductivity under pressure
Is depicted in the following diagram.
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Caption: Pathway to superconductivity in CrAs.

Experimental Protocols: Probing the Phases of
CrAs

The investigation of phase transitions in CrAs relies heavily on sophisticated experimental
techniques capable of probing structural and magnetic properties under extreme conditions of
low temperature and high pressure.

Neutron Diffraction
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Neutron diffraction is a powerful tool for determining both the crystal and magnetic structures of
materials.[16]

o Sample Preparation: Polycrystalline or single-crystal samples of CrAs are synthesized, often
using methods like solid-state reaction or Sn-flux growth.[8][13]

e Pressure and Temperature Control: The sample is placed within a pressure cell, such as a
piston-cylinder, Paris-Edinburgh, or diamond anvil cell, which allows for the application of
hydrostatic pressure.[11] This assembly is then mounted in a cryostat or cryofurnace to
control the temperature.[17]

o Data Collection: A beam of neutrons is directed at the sample. The scattered neutrons are
detected at various angles. The positions and intensities of the Bragg peaks in the resulting
diffraction pattern provide information about the atomic and magnetic ordering.

e Analysis: The diffraction patterns are analyzed using Rietveld refinement to determine the
crystal structure, lattice parameters, and the magnetic structure, including the direction and
propagation vector of the magnetic moments.[7][10]

X-ray Diffraction (XRD)
Synchrotron X-ray diffraction is employed to study the crystal structure with high resolution,

particularly the subtle changes in lattice parameters across phase transitions.[6][18]

o Sample and Environment: Similar to neutron diffraction, single-crystal or powdered samples
are subjected to high pressure and low temperature.

o Data Acquisition: A high-brilliance X-ray beam is used to obtain diffraction patterns. The fine
pressure steps achievable in these experiments allow for detailed mapping of structural
changes.[18]

e Analysis: The analysis of the XRD patterns reveals changes in lattice parameters, indicating
isostructural phase transitions and anomalous compression behavior.[15]

Resistivity and Magnetic Susceptibility Measurements

These techniques are crucial for identifying the electronic and magnetic transitions.
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» Resistivity: The electrical resistance of the sample is measured as a function of temperature
and pressure. A sharp drop to zero resistance signals the onset of superconductivity, while
anomalies in the resistivity curve can indicate magnetic or structural phase transitions.[7][8]

o Magnetic Susceptibility: This measurement probes the magnetic response of the material. A
clear anomaly in the susceptibility as a function of temperature indicates the Néel
temperature.[13] The diamagnetic signal (Meissner effect) is a definitive signature of
superconductivity.

A generalized workflow for investigating the pressure-induced phases of CrAs is shown below.
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Caption: Experimental workflow for CrAs studies.

Quantum Criticality and Unconventional
Superconductivity

The suppression of the helimagnetic order in CrAs towards zero temperature by pressure
suggests the presence of a magnetic quantum critical point (QCP).[11][19] A QCP is a point in
the phase diagram at absolute zero where a continuous phase transition occurs, driven by
quantum fluctuations rather than thermal fluctuations.[20] The proximity of the superconducting
dome to this putative QCP in CrAs strongly implies that the critical magnetic fluctuations
associated with the QCP may play a crucial role in mediating the Cooper pairing, a hallmark of
unconventional superconductivity.[3] The observation of a large, non-saturating quasilinear
magnetoresistance near the magnetic instability further points to the intricate interplay between
a nontrivial band structure and strong magnetic fluctuations.[21]

Conclusion

The study of phase transitions in chromium arsenide offers a fascinating window into the
complex world of unconventional superconductivity and its relationship with magnetism. The
delicate balance between the helimagnetic and superconducting ground states, tunable by
external pressure, provides a rich platform for investigating the fundamental mechanisms that
govern these emergent quantum phenomena. Detailed experimental investigations, particularly
using neutron and X-ray diffraction under extreme conditions, continue to unravel the intricate
details of the structural and magnetic transformations that are intrinsically linked to the
emergence of superconductivity in this remarkable material. The insights gained from CrAs
contribute significantly to the broader understanding of strongly correlated electron systems
and may guide the search for new superconducting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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